Cas no 1261895-25-3 (6-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-3-ol)

• Product Name: 6-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-3-ol
• CAS No: 1261895-25-3
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• MDL: MFCD18323849
• CID: 2761864
• PubChem ID: 53229704
• Update Time: 2025-10-25

6-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• MFCD18323849
• 1261895-25-3
• 6-[4-(Pyrrolidine-1-sulfonyl)phenyl]pyridin-3-ol
• 5-Hydroxy-2-[4-(pyrrolidinylsulfonyl)phenyl]pyridine, 95%
• 6-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-3-ol
• 5-HYDROXY-2-[4-(PYRROLIDINYLSULFONYL)PHENYL]PYRIDINE
• DTXSID20692800

• MDL： MFCD18323849
• Inchi： 1S/C15H16N2O3S/c18-13-5-8-15(16-11-13)12-3-6-14(7-4-12)21(19,20)17-9-1-2-10-17/h3-8,11,18H,1-2,9-10H2
• InChI Key： SOZGVUDGCUEKOA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(=CN=2)O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 304.08816355Da
• Monoisotopic Mass: 304.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-3-ol

Introduction to 6-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-3-ol (CAS No. 1261895-25-3)

6-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1261895-25-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a pyridin-3-ol core appended with a sulfonyl-substituted phenyl group, further modified by a pyrrolidin-1-yl moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel therapeutic agents targeting various biological pathways.

The structural architecture of 6-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-3-ol is notable for its potential to interact with biological targets through multiple binding sites. The presence of the pyridin-3-ol group, a well-known pharmacophore in medicinal chemistry, suggests that this compound may exhibit properties such as receptor binding affinity and metabolic stability. Additionally, the sulfonyl group and the pyrrolidin-1-yl substituent contribute to the molecule's solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of molecules that can modulate protein-protein interactions (PPIs), a key aspect of many disease pathways. The structural features of 6-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-3-ol make it an intriguing candidate for such applications. The pyrrolidinyl moiety, in particular, is known to enhance binding affinity to certain protein targets, while the sulfonyl group can serve as a hinge-binding element. These characteristics have prompted researchers to investigate its potential as an inhibitor or modulator of PPIs involved in cancer, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of 6-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-3-ol is its potential to serve as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify how this compound interacts with specific biological targets at the atomic level. This approach has already been successfully applied to other complex molecules, leading to the discovery of novel drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of multitarget engagement in drug development. Compounds that can simultaneously interact with multiple relevant targets often exhibit synergistic effects, leading to better therapeutic outcomes. The multifaceted nature of 6-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-3-ol, with its ability to bind to various proteins and enzymes, aligns well with this emerging paradigm. Further research is needed to fully elucidate its potential as a multitarget drug candidate.

The synthesis of 6-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-3-ol presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in building the intricate framework of this compound. Optimizing synthetic routes not only improves accessibility but also allows for modifications that can enhance pharmacological properties.

In conclusion, 6-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-3-ol (CAS No. 1261895-25) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophores and potential for modulating key biological pathways make it an attractive candidate for further investigation. As research continues in this area, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various fields of medicine.